Cas no 880457-69-2 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate
• CAS No: 880457-69-2
• MF: C₁₆H₁₃NO₃S
• MW: 299.344322919846
• CID: 5989344
• PubChem ID: 8651655
• Update Time: 2025-10-28

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate
• Benzoic acid, 3-methyl-, [5-(2-thienyl)-3-isoxazolyl]methyl ester
• [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 3-methylbenzoate
• (5-(thiophen-2-yl)isoxazol-3-yl)methyl 3-methylbenzoate
• 880457-69-2
• F2496-0928
• AKOS024652922
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 3-methylbenzoate

• Inchi： 1S/C16H13NO3S/c1-11-4-2-5-12(8-11)16(18)19-10-13-9-14(20-17-13)15-6-3-7-21-15/h2-9H,10H2,1H3
• InChI Key： MKGVUWLNLJBATO-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2SC=CC=2)ON=1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 299.06161445g/mol
• Monoisotopic Mass: 299.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.273±0.06 g/cm3(Predicted)
• Boiling Point: 468.8±40.0 °C(Predicted)
• pka: -3.67±0.50(Predicted)

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate

Introduction to 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate (CAS No. 880457-69-2)

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate, with the CAS number 880457-69-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and is characterized by its unique structural features, which include a thiophene ring and a 3-methylbenzoate moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The synthesis of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate typically involves multistep reactions, including the formation of the oxazole ring and the subsequent coupling with the thiophene and benzoate moieties. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for both academic and industrial research.

In terms of its biological activity, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate has been studied for its potential as an inhibitor of various enzymes and receptors. One notable area of research is its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways. Studies have shown that this compound can selectively inhibit certain kinases, making it a promising lead for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

Additionally, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in immune cells. This suggests that it may have therapeutic potential in treating conditions characterized by chronic inflammation, such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good stability in plasma and tissues. These characteristics make it a suitable candidate for further development into a drug candidate.

In the context of drug discovery and development, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate has been used as a starting point for structure-based drug design (SBDD) approaches. By understanding its interactions with target proteins at the molecular level, researchers can optimize its structure to enhance potency and selectivity while minimizing off-target effects. This approach has led to the identification of several analogs with improved pharmacological profiles.

Clinical trials involving compounds derived from 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate are currently underway to evaluate their safety and efficacy in human subjects. Early results from phase I trials have shown promising outcomes, with good tolerability and preliminary evidence of therapeutic benefit. These findings underscore the potential of this compound as a novel therapeutic agent.

Beyond its direct therapeutic applications, 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-methylbenzoate has also found use as a tool compound in basic research. Its ability to modulate specific biological pathways makes it valuable for investigating the mechanisms underlying various diseases. For example, it has been used to study the role of protein kinases in cancer cell proliferation and metastasis.

In conclusion, 5-(thiophen-2-yl)-1,2-oxazol---3-ylmethyl 3-methylbenzoate (CAS No. 880457-69-2)> is a multifaceted compound with significant potential in both research and therapeutic applications. Its unique structural features and biological activities make it an important molecule in the ongoing efforts to develop new treatments for a variety of diseases.